1-Ethynyl-4-[(4-methylphenyl)ethynyl]benzene

• CAS No.: 919076-57-6
• Molecular Formula: C17H12
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 1-ethynyl-4-[2-(4-methylphenyl)ethynyl]benzene
• InChI: InChI=1S/C17H12/c1-3-15-8-10-17(11-9-15)13-12-16-6-4-14(2)5-7-16/h1,4-11H,2H3
• InChI Key: IXEFOEROIQNSMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C#C

Description

1-Ethynyl-4-[(4-methylphenyl)ethynyl]benzene is a useful research compound. Its molecular formula is C17H12 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100 ml round bottom flask was placed a mixture of 1.43 g (0.005 mole) of 1-(trimethylsilylethynyl)-4-(4-methylphenylethynyl)benzene, 1.37 g (0.01 mole) potassium carbonate, 20 ml of methanol and 20 ml of methylene chloride. The mixture was stirred at room temperature under nitrogen overnight. The dark brown suspension was filtered and the filtrate was washed twice with water (20 ml each). The aqueous layers were combined and extracted twice with methylene chloride (10 ml each). The methylene chloride layers were combined and dried over anhydrous MgSO4, filtered and concentrated. 0.7 g (73.1% yield) of brownish yellow solid was obtained. 1HNMR: 2.40 ppm (2,3H); 3.19 ppm (s, 1H); 7.15-7.18 ppm (d, 2H); 7.43-7.46 ppm (d, 2H); 7.49 (s, 4H). The NMR indicated that there were some by-products present. It was used for the next step without further purification.